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Compound of Interest

Compound Name:
N-(5-Chloro-2-

hydroxyphenyl)acetamide

Cat. No.: B133537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(5-Chloro-2-
hydroxyphenyl)acetamide, a chemical compound of interest in various research and

development fields. This document outlines its commercial availability, key physicochemical

properties, and general experimental procedures. Due to the limited publicly available data

specific to this compound's biological activity, this guide also presents a generalized context for

the potential applications of structurally related acetamide derivatives.

Commercial Availability
N-(5-Chloro-2-hydroxyphenyl)acetamide (CAS No. 26488-93-7) is available from a number

of commercial chemical suppliers. While purity and available quantities may vary, the following

table summarizes key suppliers offering this compound. Researchers are advised to request

lot-specific Certificates of Analysis for detailed purity information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b133537?utm_src=pdf-interest
https://www.benchchem.com/product/b133537?utm_src=pdf-body
https://www.benchchem.com/product/b133537?utm_src=pdf-body
https://www.benchchem.com/product/b133537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Location Purity Notes

Sigma-Aldrich International Varies by product line

Available through their

marketplace from

partners like

Fluorochem and

ChemScene.

ChemicalBook Online Directory Typically >98%

Lists multiple

suppliers, primarily

from China.[1]

Chemsky (Shanghai)

International Co., Ltd.
Shanghai, China >98%

Listed as a supplier on

ChemicalBook.[1]

S.Z. PhyStandard Bio-

Tech. Co., Ltd.
Shenzhen, China >98%

Listed as a supplier on

ChemicalBook.[1]

Shanghai YuanYe

Biotechnology Co.,

Ltd.

Shanghai, China >98%
Listed as a supplier on

ChemicalBook.[1]

Shenzhen Newcore

Chemical Technology

Co., Ltd.

Shenzhen, China >98%
Listed as a supplier on

ChemicalBook.[1]

1stSci Online Supplier Not Specified

Provides the

compound under

catalog number

ST002UVQ.[2]

Physicochemical Properties
The fundamental physicochemical properties of N-(5-Chloro-2-hydroxyphenyl)acetamide are

summarized in the table below. This data is compiled from various supplier and chemical

database entries.
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Property Value Source

CAS Number 26488-93-7 [1]

Molecular Formula C₈H₈ClNO₂ [1]

Molecular Weight 185.61 g/mol [1]

MDL Number MFCD00029752 [1]

Physical Form Solid

Purity Typically ≥98% [1]

Storage Temperature 4°C, under nitrogen

InChI Key
HGDAFIJKXCFHPG-

UHFFFAOYSA-N

Experimental Protocols
Detailed experimental protocols for the specific use of N-(5-Chloro-2-
hydroxyphenyl)acetamide in biological systems are not extensively reported in publicly

accessible scientific literature. However, a general protocol for the synthesis of N-substituted

acetamide derivatives can be adapted. The following is a representative procedure based on

common organic synthesis methodologies.

General Synthesis of N-Aryl Acetamides:

A common method for the synthesis of N-aryl acetamides is the acylation of an amino-phenol

derivative. In the case of N-(5-Chloro-2-hydroxyphenyl)acetamide, this would involve the

reaction of 2-amino-4-chlorophenol with an acetylating agent.

Materials:

2-Amino-4-chlorophenol

Acetic anhydride or Acetyl chloride

A suitable solvent (e.g., glacial acetic acid, dichloromethane, or ethyl acetate)
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A base (e.g., pyridine or triethylamine, if using acetyl chloride)

Water

Standard laboratory glassware and purification apparatus (e.g., for filtration and

recrystallization)

Procedure:

Dissolution: Dissolve 2-amino-4-chlorophenol in the chosen solvent in a round-bottom flask.

Acylation: Slowly add the acetylating agent (acetic anhydride or acetyl chloride) to the

solution. If using acetyl chloride, the reaction is typically performed in the presence of a base

to neutralize the HCl byproduct. The reaction may be exothermic and require cooling.

Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is typically poured into cold water to

precipitate the product.

Purification: The crude product is collected by filtration, washed with water, and then purified

by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield

the final N-(5-Chloro-2-hydroxyphenyl)acetamide.
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Synthesis Workflow

Start
2-Amino-4-chlorophenol +

 Acetic Anhydride/Acetyl Chloride
1. Combine Acylation Reaction

(Solvent, optional Base)
2. React Quench with Water3. Isolate Filtration and

Recrystallization
4. Purify N-(5-Chloro-2-hydroxyphenyl)acetamide5. Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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